Cas no 14668-39-4 (3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester)
14668-39-4 structure
Product Name:3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
CAS No:14668-39-4
MF:C9H14O4
MW:186.205063343048
CID:185880
PubChem ID:278358
Update Time:2025-04-19
3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester
- 14668-39-4
- NSC-127890
- NSC127890
-
- Inchi: 1S/C9H14O4/c1-4-12-7(10)6-5-9(2,3)13-8(6)11/h6H,4-5H2,1-3H3
- InChI Key: ZBLCRMTYDQGIOK-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OCC)CC1(C)C)=O
Computed Properties
- Exact Mass: 186.08922
- Monoisotopic Mass: 186.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 279.8°C at 760 mmHg
- Flash Point: 137.2°C
- Refractive Index: 1.446
- PSA: 52.6
- LogP: 0.89120
3-Furancarboxylic acid,tetrahydro-5,5-dimethyl-2-oxo-, ethyl ester Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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